Cas no 4853-75-2 (Ethyl Isopropyl Sulfone)

• Product Name: Ethyl Isopropyl Sulfone
• CAS No: 4853-75-2
• MF: C₅H₁₂O₂S
• MW: 136.212580680847
• MDL: MFCD00050418
• CID: 328444
• PubChem ID: 87569727
• Update Time: 2025-06-08

Ethyl Isopropyl Sulfone Chemical and Physical Properties

Names and Identifiers

• Propane,2-(ethylsulfonyl)-
• Ethyl Isopropyl Sulfone
• 2-ethylsulfonylpropane
• 2-(Ethylsulfonyl)propane
• Propane, 2-(ethylsulfonyl)-
• 2-(ETHANESULFONYL)PROPANE
• Ethy isopropyl sulfone
• KSC590Q7L
• E0475
• SCHEMBL148219
• 4853-75-2
• MFCD00050418
• DTXSID50617324
• AKOS015838545
• CS-0205336
• D90526
• AS-57970
• RDKKQZIFDSEMNU-UHFFFAOYSA-N

• MDL： MFCD00050418
• Inchi： 1S/C5H12O2S/c1-4-8(6,7)5(2)3/h5H,4H2,1-3H3
• InChI Key： RDKKQZIFDSEMNU-UHFFFAOYSA-N
• SMILES： S(CC)(C(C)C)(=O)=O

Computed Properties

• Exact Mass: 136.05600
• Monoisotopic Mass: 136.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.8
• Topological Polar Surface Area: 42.5

Experimental Properties

• Color/Form: Uncertain
• Density: 1.09
• Boiling Point: 91°C/2mmHg(lit.)
• Refractive Index: 1.4520-1.4550
• PSA: 42.52000
• LogP: 1.91030
• Solubility: Uncertain

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfonyls Sulfones
• Solvents and Organic Chemicals Organic Compounds

Additional information on Ethyl Isopropyl Sulfone

Recent Advances in the Study of Ethyl Isopropyl Sulfone (CAS: 4853-75-2) in Chemical Biology and Pharmaceutical Research

Ethyl Isopropyl Sulfone (CAS: 4853-75-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique chemical properties and potential therapeutic applications. This sulfone derivative, characterized by its ethyl and isopropyl functional groups, has been investigated for its role in drug design, metabolic pathways, and as a potential intermediate in the synthesis of bioactive molecules. Recent studies have explored its physicochemical properties, biological activity, and synthetic utility, providing new insights into its applications in medicinal chemistry.

One of the key areas of focus in recent research has been the synthesis and optimization of Ethyl Isopropyl Sulfone. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel, high-yield synthetic route for this compound, utilizing a catalytic oxidation process that minimizes byproduct formation. The study highlighted the compound's stability under physiological conditions, making it a promising candidate for further pharmaceutical development. Additionally, the research team identified potential impurities and degradation products, which are critical for ensuring the compound's quality in drug formulations.

In the context of biological activity, Ethyl Isopropyl Sulfone has shown intriguing results in preclinical studies. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibits moderate inhibitory effects on specific enzymes involved in inflammatory pathways. These findings suggest its potential as a lead compound for developing anti-inflammatory agents. Furthermore, molecular docking studies revealed that Ethyl Isopropyl Sulfone interacts with key amino acid residues in the active site of target enzymes, providing a structural basis for further optimization.

The pharmacokinetic profile of Ethyl Isopropyl Sulfone has also been a subject of recent investigation. Research published in Drug Metabolism and Disposition (2023) explored the compound's absorption, distribution, metabolism, and excretion (ADME) properties in rodent models. The study found that Ethyl Isopropyl Sulfone exhibits favorable oral bioavailability and a relatively long half-life, which are desirable traits for drug candidates. However, the research also noted variability in metabolic clearance rates across different species, underscoring the need for further studies to assess its translational potential.

Beyond its direct therapeutic applications, Ethyl Isopropyl Sulfone has been explored as a versatile building block in organic synthesis. A recent article in Tetrahedron Letters (2024) described its use in the preparation of sulfonamide derivatives, which are widely used in drug discovery. The study demonstrated that Ethyl Isopropyl Sulfone can undergo selective functionalization at the sulfone moiety, enabling the synthesis of diverse analogs with tailored biological activities. This versatility positions the compound as a valuable tool for medicinal chemists seeking to expand their synthetic repertoire.

In conclusion, recent research on Ethyl Isopropyl Sulfone (CAS: 4853-75-2) highlights its multifaceted potential in chemical biology and pharmaceutical development. From its synthetic accessibility to its promising biological activity and pharmacokinetic properties, this compound represents an exciting area of investigation. Future studies should focus on optimizing its therapeutic efficacy, elucidating its mechanism of action, and exploring its applications in broader chemical and biological contexts. As the field advances, Ethyl Isopropyl Sulfone is poised to play a significant role in the discovery and development of new therapeutic agents.